Cas no 2003752-96-1 (Ethyl 3-fluoropyrrolidine-3-carboxylate)

Ethyl 3-fluoropyrrolidine-3-carboxylate structure
2003752-96-1 structure
Product Name:Ethyl 3-fluoropyrrolidine-3-carboxylate
CAS No:2003752-96-1
MF:C7H12FNO2
MW:161.174085617065
CID:5607843
PubChem ID:165799902
Update Time:2023-09-03

Ethyl 3-fluoropyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2003752-96-1
    • EN300-842543
    • ethyl 3-fluoropyrrolidine-3-carboxylate
    • Ethyl 3-fluoropyrrolidine-3-carboxylate
    • Inchi: 1S/C7H12FNO2/c1-2-11-6(10)7(8)3-4-9-5-7/h9H,2-5H2,1H3
    • InChI Key: SHGPCCNJLQAFHI-UHFFFAOYSA-N
    • SMILES: FC1(C(=O)OCC)CNCC1

Computed Properties

  • Exact Mass: 161.08520679g/mol
  • Monoisotopic Mass: 161.08520679g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 38.3Ų

Ethyl 3-fluoropyrrolidine-3-carboxylate Pricemore >>

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